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Executive Summary

3-Hydroxy-5-nitro-N-propylbenzamide (CAS: 1395037-75-8) is a specialized nitrobenzamide

derivative that serves as a critical scaffold in medicinal chemistry.[1] While often utilized as a
high-value intermediate in the synthesis of STING (Stimulator of Interferon Genes) agonists,
the compound itself possesses intrinsic biological activity characteristic of the nitrobenzamide
pharmacophore. Its primary biological relevance lies in antitubercular activity via DprE1
inhibition and poly(ADP-ribose) polymerase (PARP) inhibition.

This guide dissects the compound’s dual role as a bioactive probe and a synthetic building
block, providing researchers with the mechanistic grounding required for its application in drug
discovery.

Chemical Identity & Physicochemical Properties

Before analyzing biological activity, the physicochemical profile must be established to inform
experimental design (solubility, permeability).
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Property Data

CAS Number 1395037-75-8

Molecular Formula C10H12N204

Molecular Weight 224.21 g/mol

Core Scaffold 3,5-Disubstituted Benzamide

3-Hydroxy (-OH), 5-Nitro (-NOz), N-Propy! (-

Key Substituents

CsHv)
Calculated LogP ~1.8 (Moderate Lipophilicity, Cell Permeable)
H-Bond Donors/Acceptors 214

Primary Mechanisms of Action
Antitubercular Activity: DprE1 Inhibition

The nitrobenzamide class, particularly 3,5-disubstituted variants, are established inhibitors of
Decaprenylphosphoryl-3-D-ribofuranose 2'-oxidase (DprEl), an essential enzyme for
Mycobacterium tuberculosis cell wall synthesis.

e Mechanism: The compound acts as a suicide substrate. The electron-deficient nitro group is
reduced by the FAD-dependent DprE1 enzyme to a nitroso intermediate (

). This reactive species forms a semi-stable covalent bond with a cysteine residue (Cys387
in M. tb) in the active site, irreversibly inactivating the enzyme.

» Role of Substituents:
o 5-Nitro: Essential for the prodrug activation mechanism.

o 3-Hydroxy: Modulates solubility and hydrogen bonding within the active site, potentially
interacting with Ser/Thr residues distinct from the hydrophobic pocket occupied by
trifluoromethyl analogs.

o N-Propyl: Optimizes lipophilicity for mycobacterial cell wall penetration (porin-independent
diffusion).
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Immunomodulation: STING Pathway Intermediate

Recent patent literature (e.g., WO2017175156A1) identifies 3-hydroxy-5-nitrobenzamide
derivatives as key intermediates for synthesizing STING agonists.

» Biological Context: The cGAS-STING pathway detects cytosolic DNA and triggers type |
interferon production.

 Utility: This compound is coupled with heterocyclic cores to create macrocyclic or dimeric
agonists that bind the STING dimer interface, activating the immune response against

tumors or viral infections.

PARP Inhibition (Secondary Activity)

The benzamide moiety is the classic pharmacophore for PARP-1 inhibition.
o Mechanism: Competitive inhibition at the nicotinamide binding pocket of the NAD+ cofactor.

e Relevance: The 3-hydroxy group mimics the amide oxygen of nicotinamide, enhancing
binding affinity via hydrogen bonding with Gly863 and Ser904 in the PARP catalytic domain.

Mechanistic Visualization

The following diagram illustrates the dual mechanistic pathways: the suicide inhibition of DprE1
in mycobacteria and the compound's role in the STING agonist synthesis workflow.
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Caption: Dual pathway illustrating DprE1 suicide inhibition (top) and STING agonist synthesis
utility (bottom).[2]
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Experimental Protocols
Synthesis of 3-Hydroxy-5-nitro-N-propylbenzamide

Context: Standard amide coupling protocol for generating the N-propyl derivative from the

benzoic acid precursor.

Reagents: 3-Hydroxy-5-nitrobenzoic acid, Propylamine, HATU, DIPEA, DMF. Workflow:

Dissolution: Dissolve 1.0 eq of 3-Hydroxy-5-nitrobenzoic acid in DMF (0.2 M).
Activation: Add 1.2 eq HATU and 2.0 eq DIPEA. Stir at 0°C for 15 min.
Coupling: Add 1.1 eq Propylamine dropwise.

Reaction: Allow to warm to RT and stir for 4—6 hours (monitor by TLC/LC-MS).

Workup: Dilute with EtOAc, wash with 1N HCI (to remove unreacted amine), sat. NaHCOs,
and brine.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Antimycobacterial Potency Assay (Alamar Blue)

Context: Validating DprE1 inhibition in whole-cell M. tuberculosis.

Protocol:

Culture: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase (ODeoo
~0.6).

Plating: Dispense 100 pL culture into 96-well plates containing serial dilutions of the test
compound (0.1 uM — 100 pM).

Incubation: Incubate at 37°C for 5 days.

Development: Add 20 pL Alamar Blue reagent (resazurin) and 12 pL Tween 80. Incubate for
24 hours.
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e Readout: Fluorescence (Ex 530 nm / Em 590 nm). Blue (non-fluorescent) indicates
inhibition; Pink (fluorescent) indicates growth.

e Control: Use Isoniazid (positive control) and DMSO (negative control).

PARP-1 Inhibition Assay

Context: Assessing off-target or secondary poly-pharmacology.

Protocol:

Assay Buffer: 50 mM Tris-HCI (pH 8.0), 25 mM MgClz, 0.1 mg/mL BSA.

e Reaction Mix: Combine PARP-1 enzyme (0.5 U/well), biotinylated NAD+ (25 uM), activated
DNA, and test compound.

e Incubation: 1 hour at RT.
o Detection: Add Streptavidin-HRP followed by chemiluminescent substrate.

e Analysis: Measure luminescence. Calculate ICso relative to 3-aminobenzamide (reference
inhibitor).

Structure-Activity Relationship (SAR) Insights

The following table summarizes how specific structural modifications to the 3-hydroxy-5-nitro-
N-propylbenzamide core influence biological outcomes.
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Structural Feature Modification Effect Biological Implication

Increases anti-TB potency
N-Propyl Group Extension to N-Octyl (optimal lipophilicity for cell
wall transit).

] ) Decreases permeability;
Reduction to N-H (Primary ) o
N-Propyl Group Amide) increases PARP inhibitory
mide
potency (less steric hindrance).

Decreases solubility; loss of H-
3-Hydroxy Group Replacement with -H bond donor for PARP active
site.

Retains DprE1 binding but
5-Nitro Group Replacement with -CF3 abolishes suicide inhibition

mechanism (reversible binder).

Abolishes DprE1 activity;
creates potent PARP inhibitor
(3-hydroxy-5-

aminobenzamide).

5-Nitro Group Reduction to -NH:z
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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